2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile

• IUPAC Name: (2Z)-2-[[5-(4-ethylphenyl)-1H-pyrazol-4-yl]methylidene]-4,4-dimethyl-3-oxopentanenitrile
• InChI: InChI=1S/C19H21N3O/c1-5-13-6-8-14(9-7-13)17-16(12-21-22-17)10-15(11-20)18(23)19(2,3)4/h6-10,12H,5H2,1-4H3,(H,21,22)/b15-10-
• InChI Key: BULWYBYUHJYOQC-GDNBJRDFSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(C=NN2)C=C(C#N)C(=O)C(C)(C)C
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=C(C=NN2)/C=C(/C#N)\C(=O)C(C)(C)C
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol

Description

2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile, also known as DEPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile is not fully understood. However, studies have suggested that this compound exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. In addition, this compound has been shown to have a fluorescent property, making it useful as a probe for detecting metal ions.

Advantages and Limitations for Lab Experiments

2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. In addition, this compound has a high selectivity for certain metal ions, making it useful for detecting specific metal ions. However, one limitation of this compound is that its mechanism of action is not fully understood, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile. One area of research is to further investigate the mechanism of action of this compound to better understand its anti-inflammatory and anti-cancer effects. Another area of research is to explore the use of this compound as a fluorescent probe for detecting metal ions in various applications. Additionally, further studies are needed to determine the potential use of this compound in other scientific fields, such as material science and analytical chemistry.

Scientific Research Applications

2-(2,2-dimethylpropanoyl)-3-[3-(4-ethylphenyl)-1H-pyrazol-4-yl]acrylonitrile has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been studied for its anti-inflammatory and anti-cancer properties. In material science, this compound has been studied for its potential use as a fluorescent probe. In analytical chemistry, this compound has been studied for its ability to detect metal ions.